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Compound of Interest

Compound Name: 2-Chloroquinolin-4-amine

CAS No.: 80947-25-7

Cat. No.: B3024582 Get Quote

Executive Summary: The "Chlorine Factor"
As researchers, we often focus on the amine functionality of 2-Chloroquinolin-4-amine (CAS:

64390-89-8) for its nucleophilic properties in kinase inhibitor synthesis.[1] However, from a

waste management perspective, the chlorine atom at the C2 position is the defining

characteristic.

Operational Directive: Because this compound is halogenated, it cannot be disposed of in

standard organic solvent streams (often labeled "Non-Halogenated" or "Red Can").[1] Doing so

contaminates the entire waste stream, forcing the waste hauler to treat the entire volume as

halogenated waste.[2] This drastically increases disposal costs and requires specialized

incineration (equipped with acid gas scrubbers) to prevent the formation of hydrochloric acid

(HCl) and potential dioxins during thermal destruction.

Hazard Identification & Physical Properties
Before handling waste, verify the material state.[1] 2-Chloroquinolin-4-amine is typically a

solid powder.[1]
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Property Description Operational Implication

Physical State Solid (Powder)

Dust generation is a primary

exposure risk during transfer.

[1]

GHS Classification
Acute Tox. 4 (Oral), Skin Irrit.

2, Eye Irrit.[1] 2A

Standard nitrile gloves are

usually sufficient; double-

gloving recommended for

solutions.

Chemical Class Halogenated Heterocycle

MUST be segregated from

non-halogenated waste.[1][3]

[4][5]

Incompatibilities Strong Oxidizers

Do not mix with nitric acid or

peroxides in waste containers

(exothermic risk).[1]

Key Hazard Codes:

H302: Harmful if swallowed.[1][6][7][8]

H315/H319: Causes skin and serious eye irritation.[1]

H411: Toxic to aquatic life with long-lasting effects (Prevent drain entry).[1][6]

Waste Segregation Logic
The following decision tree illustrates the critical decision-making process for disposing of this

compound. Note the strict separation of "Solid" vs. "Liquid" streams.
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Waste Generation:
2-Chloroquinolin-4-amine

Physical State? Contaminated Debris
(Gloves, Weigh Boats)

Solid / Powder Liquid / Solution
(Mother Liquor)

Solid Waste Container
(Wide-Mouth Jar)

Label: 'Hazardous Waste - Solid'
Tag: 'Toxic, Irritant, Halogenated'

Is the Solvent
Halogenated?

Yes (e.g., DCM, Chloroform)

Yes

No (e.g., MeOH, Acetone)

No

Halogenated Waste Carboy
(Usually Green Label)

Contaminated by Solute

Hazardous Solids Bin
(Double Bagged)

Click to download full resolution via product page

Figure 1: Waste Stream Decision Matrix. Note that non-halogenated solvents containing

significant amounts of 2-chloroquinolin-4-amine should default to the Halogenated stream to

ensure proper incineration.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Applicability: Expired inventory, excess weighing powder, spill cleanup solids.[1]
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Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar. Do not use

glass for solids unless necessary, to prevent breakage during transport.

Transfer: Transfer the solid carefully to avoid dust generation. Work inside a chemical fume

hood.

Labeling:

Affix a Hazardous Waste tag immediately.[1][3][4][5]

Chemical Name: Write "2-Chloroquinolin-4-amine".

Constituents: If mixed with silica gel or celite, list those as well.

Hazard Checkbox: Check "Toxic" and "Irritant".[1]

Closure: Screw the lid tight. Do not leave open in the hood.

Protocol B: Liquid Waste (Reaction Mixtures)
Applicability: Mother liquors, filtrates, and reaction solutions.[1]

The "Default" Rule: Because 2-Chloroquinolin-4-amine contains chlorine, any solution

containing >1% of this compound should theoretically be treated as Halogenated Waste.[1]

Container: Use the carboy designated for Halogenated Solvents (often color-coded Green or

Yellow in many institutions).[1]

Why? If you pour this into the Non-Halogenated (Red) carboy, the chlorine content may

exceed the ppm limits allowed for fuel-blending (a cheaper disposal method used for non-

halo solvents).

Compatibility Check: Ensure the carboy does not contain strong acids or oxidizers that could

react with the amine group.[1]

Logging: Record the volume and the estimated concentration on the waste log sheet.

Protocol C: Empty Containers[1]
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Triple Rinse: If the original bottle is empty, triple rinse it with a compatible solvent (e.g.,

acetone or methanol).[1]

Rinsate Disposal: Pour the rinsate into the Halogenated liquid waste container (due to the

residue).[1]

Defacing: Deface the label on the bottle. Mark "Empty" and dispose of the glass in the

designated laboratory glass trash (or chemically contaminated glass bin, depending on local

EHS rules).

Spill Response Workflow
In the event of a powder spill outside the fume hood:

1. Alert & Isolate
Notify nearby personnel

2. PPE Up
Nitrile gloves, Lab coat,

Safety Goggles, N95 (if dusty)

3. Containment
Cover with wet paper towels

to prevent dust

4. Cleanup
Scoop into bag/jar.

Wipe area with soap/water.

5. Disposal
Tag as Hazardous Solid Waste

Click to download full resolution via product page

Figure 2: Emergency Spill Response Workflow.[1][3] Emphasizing dust suppression.

Critical Step: Do not dry-sweep the powder.[1] This generates an aerosol that can be inhaled.

Cover with damp paper towels (water or ethanol) to weigh down the particles before scooping.

Regulatory & Compliance Context
US EPA (RCRA): While 2-Chloroquinolin-4-amine is not explicitly P-listed or U-listed, it is a

Characteristic Waste if it exhibits toxicity.[1] However, under the "Mixture Rule," mixing it with

listed halogenated solvents (F-listed) makes the whole mixture hazardous.

European Union (REACH/CLP): Classified as hazardous to the aquatic environment.[1] It

must be incinerated in a facility compliant with Directive 2010/75/EU (Industrial Emissions

Directive) regarding halogenated waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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